(R)-(-)-LY 426965 dihydrochloride

• IUPAC Name: (2R)-1-cyclohexyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-2-methyl-2-phenylbutan-1-one;dihydrochloride
• InChI: InChI=1S/C28H38N2O2.2ClH/c1-28(24-13-7-4-8-14-24,27(31)23-11-5-3-6-12-23)17-18-29-19-21-30(22-20-29)25-15-9-10-16-26(25)32-2;;/h4,7-10,13-16,23H,3,5-6,11-12,17-22H2,1-2H3;2*1H/t28-;;/m1../s1
• InChI Key: MWAFGTLMPGKRHD-QDSLRZTOSA-N
• Canonical SMILES: CC(CCN1CCN(CC1)C2=CC=CC=C2OC)(C3=CC=CC=C3)C(=O)C4CCCCC4.Cl.Cl
• Isomeric SMILES: C[C@@](CCN1CCN(CC1)C2=CC=CC=C2OC)(C3=CC=CC=C3)C(=O)C4CCCCC4.Cl.Cl
• Molecular Formula: C28H40Cl2N2O2
• Molecular Weight: 507.5 g/mol

Description

(R)-(-)-LY 426965 dihydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmacological research. This compound is a selective antagonist of the metabotropic glutamate receptor 2/3 (mGluR2/3), which plays a crucial role in regulating the release of glutamate in the brain.

Mechanism of Action

(R)-(-)-LY 426965 dihydrochloride acts as a selective antagonist of mGluR2/3, which are G protein-coupled receptors that modulate the release of glutamate in the brain. By blocking the activity of these receptors, (R)-(-)-LY 426965 dihydrochloride reduces the release of glutamate, which in turn alters the activity of various neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
(R)-(-)-LY 426965 dihydrochloride has been shown to have several biochemical and physiological effects. The compound has been shown to reduce the release of glutamate in the brain, which is associated with a reduction in anxiety-like behavior in animal models. Additionally, (R)-(-)-LY 426965 dihydrochloride has been shown to modulate the activity of the dopamine system, which is involved in reward processing and motivation.

Advantages and Limitations for Lab Experiments

(R)-(-)-LY 426965 dihydrochloride has several advantages and limitations for lab experiments. One advantage is that the compound is highly selective for mGluR2/3, which makes it an ideal tool for studying the role of these receptors in various physiological and pathological conditions. However, one limitation is that the compound has poor solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for the study of (R)-(-)-LY 426965 dihydrochloride. One direction is to investigate the potential therapeutic applications of the compound in the treatment of neuropsychiatric disorders, such as anxiety, depression, and schizophrenia. Another direction is to explore the role of mGluR2/3 in other physiological processes, such as learning and memory. Additionally, future studies may focus on developing new analogs of (R)-(-)-LY 426965 dihydrochloride with improved pharmacological properties, such as increased solubility and potency.

Synthesis Methods

(R)-(-)-LY 426965 dihydrochloride can be synthesized using a multi-step process, starting with commercially available starting materials. The synthesis involves the preparation of the key intermediate, followed by the final step of salt formation to obtain the dihydrochloride salt of (R)-(-)-LY 426965. The synthesis method has been extensively studied, and several modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

(R)-(-)-LY 426965 dihydrochloride has been widely used in pharmacological research to study the role of mGluR2/3 in various physiological and pathological conditions. The compound has been shown to modulate the release of glutamate, a neurotransmitter that plays a central role in synaptic transmission and plasticity. This modulation has been linked to the treatment of several neuropsychiatric disorders, including anxiety, depression, and schizophrenia.